Cas no 2171304-37-1 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxy-2-methylpropanoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxy-2-methylpropanoic acid
• CAS No: 2171304-37-1
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6206619
• PubChem ID: 165807317
• Update Time: 2025-10-29

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxy-2-methylpropanoic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxy-2-methylpropanoic acid
• 2171304-37-1
• EN300-1549179

• Inchi： 1S/C23H26N2O6/c1-14(11-20(27)25-23(2,13-26)21(28)29)24-22(30)31-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19,26H,11-13H2,1-2H3,(H,24,30)(H,25,27)(H,28,29)/t14-,23?/m1/s1
• InChI Key： ILTZGNNLCCWBEG-PDNQZYNLSA-N
• SMILES： O(C(N[C@H](C)CC(NC(C(=O)O)(C)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxy-2-methylpropanoic acid

Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxy-2-methylpropanoic acid (CAS No. 2171304-37-1)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxy-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171304-37-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of amino, carboxylic, and methoxy functionalities. The presence of a fluoren-9-yl moiety in its structure adds an additional layer of complexity, making it a subject of interest for medicinal chemists exploring novel pharmacophores.

The molecular structure of this compound can be broken down into several key functional groups that contribute to its unique chemical properties. The (9H-fluoren-9-yl)methoxycarbonyl substituent is particularly noteworthy, as fluorene derivatives are often employed in the design of bioactive molecules due to their favorable electronic and steric properties. This group not only enhances the solubility and stability of the compound but also provides a scaffold for further chemical modifications, enabling the synthesis of more complex derivatives.

The amide and hydroxyl groups in the molecule contribute to its reactivity and potential biological activity. Amides are well-known for their role in drug design, often serving as key pharmacophoric elements in small molecule inhibitors and modulators. The 3R configuration at the chiral center further emphasizes the stereochemical importance of this compound, suggesting that enantiomeric purity may be critical for its biological efficacy.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the fluoren-9-yl moiety may interact with hydrophobic pockets in protein binding sites, while the amide group could form hydrogen bonds with polar residues. These interactions could potentially modulate the activity of enzymes or receptors involved in critical biological pathways.

The pharmaceutical industry has been increasingly interested in developing novel therapeutics that leverage fluorinated aromatic compounds. The fluoren scaffold, in particular, has shown promise in enhancing drug-like properties such as metabolic stability and oral bioavailability. This has led to numerous patents and research publications exploring derivatives of fluorene-based molecules for applications ranging from oncology to central nervous system disorders.

In vitro studies have begun to unravel the potential biological activities of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxy-2-methylpropanoic acid. Preliminary data indicate that this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The precise mechanism of action remains under investigation, but the combination of structural features suggests multiple potential pathways for interaction with biological targets.

The synthesis of this compound represents a significant achievement in organic chemistry, requiring careful optimization of reaction conditions to achieve high yields and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been instrumental in constructing the complex framework of this molecule. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxy-2-methylpropanoic acid (CAS No. 2171304-37-1) are expected to play a pivotal role in drug discovery efforts. The integration of cutting-edge synthetic chemistry with computational biology will likely accelerate the development pipeline for novel therapeutics derived from structurally complex molecules.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its pharmacological profile and optimizing its pharmacokinetic properties. Collaborative efforts between academic researchers and industry scientists will be essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, compounds such as this one may offer new avenues for therapeutic intervention.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxy-2-methylpropanoic acid (CAS No. 2171304-37-1) represents a significant advancement in pharmaceutical chemistry. Its intricate structure, combined with promising preclinical data, positions it as a valuable candidate for further exploration in drug development. As research progresses, this compound is poised to contribute to the growing arsenal of therapeutic agents designed to address complex diseases.